Cas no 61862-88-2 (Quinoline, 1,2,3,4-tetrahydro-1-methyl-7,8-dinitro-)

• Product Name: Quinoline, 1,2,3,4-tetrahydro-1-methyl-7,8-dinitro-
• CAS No: 61862-88-2
• MF: C₁₀H₁₁N₃O₄
• MW: 237.212042093277
• CID: 464199
• PubChem ID: 12288365
• Update Time: 2025-04-19

Quinoline, 1,2,3,4-tetrahydro-1-methyl-7,8-dinitro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1,2,3,4-tetrahydro-1-methyl-7,8-dinitro-
• 1-methyl-7,8-dinitro-3,4-dihydro-2H-quinoline
• DTXSID00484689
• 61862-88-2

• Inchi： 1S/C10H11N3O4/c1-11-6-2-3-7-4-5-8(12(14)15)10(9(7)11)13(16)17/h4-5H,2-3,6H2,1H3
• InChI Key： KMYLRZRLGKJZLV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=CC2=C1N(C)CCC2)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 237.07503
• Monoisotopic Mass: 237.07495584g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 89.52